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Compound of Interest

Compound Name:
[4-

(Methanesulfinyl)butoxy]benzene

CAS No.: 90183-86-1

Cat. No.: B14361984

Get Quote

Compound Identity:

IUPAC Name: 1-(4-(methanesulfinyl)butoxy)benzene

Common Name: Phenyl 4-(methylsulfinyl)butyl ether

Molecular Formula: C₁₁H₁₆O₂S

Molecular Weight: 212.31 g/mol

Structure: Ph–O–(CH₂)₄–S(=O)–CH₃

Executive Summary & Contextual Application
In drug development, this compound frequently appears as a Process Impurity (via incomplete

oxidation of the sulfide precursor) or a Metabolite (S-oxidation by cytochrome P450 enzymes).

Distinguishing the sulfoxide (S=O) from the sulfide (S) and sulfone (O=S=O) analogs is critical

for quality control.
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Key Differentiators:

IR: Strong S=O stretch at ~1035–1045 cm⁻¹ (absent in sulfide).

NMR: The terminal methyl group exhibits a diagnostic singlet at 2.60 ppm, distinct from the

sulfide (~2.1 ppm) and sulfone (~2.9 ppm).

Synthesis & Formation Pathway
Understanding the origin of the spectral signals requires mapping the synthesis. The compound

is typically generated via the controlled oxidation of [4-(methylthio)butoxy]benzene.

Sulfide Precursor
[4-(methylthio)butoxy]benzene

Target Sulfoxide
[4-(Methanesulfinyl)butoxy]benzene

 Controlled Oxidation
 (1.0 eq oxidant, 0°C)

Oxidant
(e.g., NaIO4 or mCPBA)

Over-Oxidation Impurity
Sulfone Analog

 Excess Oxidant
 (Side Reaction)
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Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][2][3]
The NMR data below represents the reference values in Chloroform-d (CDCl₃). The molecule

consists of two distinct domains: the aromatic phenoxy group and the aliphatic sulfoxide chain.

¹H NMR Data (400 MHz, CDCl₃)
The most diagnostic signal is the methyl sulfoxide singlet at 2.60 ppm.
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Position
Proton
Type

Shift (δ
ppm)

Multiplicit
y

Integratio
n

Coupling
(J Hz)

Assignme
nt Logic

Ar-H
Aromatic

(Ortho)
6.88 – 6.92 Multiplet 2H -

Shielded

by alkoxy

group.

Ar-H
Aromatic

(Para)
6.93 – 6.98 Multiplet 1H -

Para to

ether

oxygen.

Ar-H
Aromatic

(Meta)
7.25 – 7.30 Multiplet 2H -

Standard

benzene

meta shift.

1 O–CH₂– 3.98 – 4.02 Triplet 2H 6.5
Deshielded

by Oxygen.

4
–CH₂–

S(=O)–
2.70 – 2.85 Multiplet 2H -

Deshielded

by

Sulfoxide;

diastereoto

pic nature

may

broaden

peaks.

Me S(=O)–CH₃ 2.60 Singlet 3H -
Diagnostic

Peak.

2
–CH₂–

(Beta to O)
1.80 – 1.95 Multiplet 2H -

Overlappin

g central

chain.

3
–CH₂–

(Beta to S)
1.75 – 1.90 Multiplet 2H -

Overlappin

g central

chain.

¹³C NMR Data (100 MHz, CDCl₃)
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Carbon Type Shift (δ ppm) Notes

Ar-C (Ipso) 159.0
Quaternary, attached to

Oxygen.

Ar-C (Meta) 129.5

Ar-C (Para) 120.8

Ar-C (Ortho) 114.5

O–CH₂ 67.2 Ether carbon.

–CH₂–S(=O) 52.4
Alpha to sulfoxide (significantly

deshielded vs sulfide).

S(=O)–CH₃ 38.8 Diagnostic Carbon.

Central CH₂ 28.5

Central CH₂ 21.5

Infrared (IR) Spectroscopy[4][5]
The IR spectrum is essential for confirming the oxidation state of the sulfur atom. The S=O

stretch is a highly polar, strong band.
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Functional Group
Wavenumber
(cm⁻¹)

Intensity Description

S=O[1][2][3][4] Stretch 1035 – 1045 Strong

Characteristic

sulfoxide band.

(Sulfones appear at

~1150 & 1300).

C–O–C (Asym) 1245 Strong
Aryl alkyl ether

stretch.

C–O–C (Sym) 1030 Medium
Often overlaps with

S=O stretch.

Ar–H Stretch 3030 – 3060 Weak Aromatic C-H.

Alkyl C–H 2850 – 2950 Medium
Methylene chain

vibrations.

Ar Ring 1600, 1498 Medium
Benzene ring

breathing modes.

OOP Bending 750, 690 Strong
Mono-substituted

benzene pattern.

Mass Spectrometry (MS) Profile[8]
Ionization Mode: Electron Impact (EI, 70 eV) or ESI+ Molecular Ion: m/z 212

The fragmentation pattern is dominated by the stability of the phenoxy group and the lability of

the sulfoxide.

Fragmentation Pathway (EI)
McLafferty-like Rearrangement: Phenoxy ethers with alkyl chains ≥ 3 carbons often undergo

rearrangement to yield the phenol radical cation.

Sulfenic Acid Elimination: Thermal elimination of methanesulfenic acid (CH₃SOH) is common

in sulfoxides, yielding the alkene.
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Alpha Cleavage: Cleavage next to the ether oxygen.

Molecular Ion (M+)
m/z 212

Phenol Radical Cation
(Ph-OH)+ •

m/z 94

 McLafferty Rearr.
 (Base Peak)

Alpha Cleavage
(Ph-O-CH2)+

m/z 107

 C-C Bond Scission

Alkene Elimination
(Ph-O-C4H7)

m/z 148

 Loss of CH3SOH
 (Thermal/EI)

Click to download full resolution via product page

Key Diagnostic Ions:

m/z 212: Parent ion (often weak in EI).

m/z 94: Base peak (PhOH⁺•), confirming the phenoxy moiety.

m/z 107: PhOCH₂⁺, characteristic of benzyl/phenoxy ethers.

m/z 196: [M – 16]⁺, loss of oxygen (common for sulfoxides).

Experimental Protocol for Validation
To ensure data integrity when characterizing this compound in the lab, follow this self-validating

workflow.

Protocol: Structural Confirmation
Sample Prep: Dissolve ~10 mg of sample in 0.6 mL CDCl₃. Ensure the solvent is acid-free to

prevent sulfoxide reduction or elimination.

Acquisition:

Run ¹H NMR (16 scans). Look for the singlet at 2.60 ppm.

Run IR (ATR film). Confirm band at ~1040 cm⁻¹.
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Differentiation Check:

If the methyl singlet is at 2.10 ppm, you have the Sulfide (starting material).

If the methyl singlet is at 2.90 ppm, you have the Sulfone (over-oxidation).

If the methyl singlet is at 2.60 ppm, you have the Sulfoxide (Target).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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